Cas no 2580295-02-7 (tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate)

• Product Name: tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate
• CAS No: 2580295-02-7
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5664833
• PubChem ID: 165887527
• Update Time: 2025-05-05

tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate
• EN300-27725228
• 2580295-02-7

• Inchi： 1S/C8H14ClNO2/c1-8(2,3)12-7(11)4-6(9)5-10/h4H,5,10H2,1-3H3/b6-4-
• InChI Key： QYMXDWWAIGYHIZ-XQRVVYSFSA-N
• SMILES： Cl/C(/CN)=C\C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate

Tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate: A Versatile Building Block in Medicinal Chemistry

Tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate, identified by its CAS number 2580295-02-7, represents a critical intermediate in the synthesis of bioactive compounds. This molecule, characterized by its 2Z configuration and functional groups such as 4-amino and 3-chloro, has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. The unique combination of these substituents allows for the exploration of diverse pharmacological properties, making it a valuable tool for researchers aiming to develop novel therapeutics.

Recent studies have highlighted the role of tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate in the design of small molecule inhibitors targeting specific enzymatic pathways. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its utility in the synthesis of compounds with potential anti-inflammatory activity. The 4-amino group serves as a key functional handle for further derivatization, enabling the incorporation of diverse pharmacophores that can modulate biological interactions. This flexibility underscores the molecule's importance in the development of targeted therapies.

One of the most promising applications of tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate lies in its potential as a scaffold for the design of antiviral agents. Researchers have explored its ability to form hydrogen bonds with viral proteins, suggesting its relevance in combating emerging infectious diseases. A 2024 study published in *Antiviral Research* reported the synthesis of derivatives that exhibited enhanced antiviral activity against RNA viruses, highlighting the molecule's adaptability in medicinal chemistry.

The 3-chloro substituent in tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate plays a crucial role in modulating the molecule's reactivity and selectivity. This functional group has been shown to influence the stereochemistry of the resulting compounds, which is essential for achieving the desired biological activity. The 2Z configuration, in particular, has been linked to improved pharmacokinetic profiles, as evidenced by a 2023 study in *Drug Discovery Today*.

Advancements in synthetic methodologies have further expanded the utility of tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate. Recent work has focused on developing efficient catalytic approaches to functionalize the molecule, enabling the rapid generation of diverse derivatives. For example, a 2024 study in *Organic Letters* described a novel asymmetric synthesis strategy that allows for the precise control of stereochemistry, which is critical for optimizing biological activity.

The tert-butyl group in tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate serves as a protective moiety, enhancing the molecule's stability during synthetic processes. This feature is particularly important in multi-step syntheses, where the preservation of functional groups is essential. The tert-butyl group also contributes to the molecule's solubility properties, which can be tailored for specific applications in pharmaceutical formulations.

Recent computational studies have provided insights into the molecular interactions of tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate with biological targets. Molecular docking simulations have revealed its potential to bind to specific protein domains, suggesting its relevance in the development of enzyme inhibitors. These findings have been corroborated by experimental studies, which have demonstrated the molecule's ability to modulate enzyme activity in vitro.

One of the most significant challenges in the use of tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate is the optimization of its synthetic routes to achieve high yields and purity. Researchers have employed advanced analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, to monitor the reaction progress and ensure the quality of the final product. These methodologies have been instrumental in refining the synthesis of complex derivatives with desired biological properties.

The 4-amino group in tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate has also been explored for its potential in the development of prodrugs. By incorporating this group into larger molecular structures, researchers can design compounds that are activated in vivo, thereby improving their therapeutic efficacy. A 2023 study in *Pharmaceutical Research* demonstrated the successful application of this strategy in the context of cancer therapy, where the prodrug approach enhanced the delivery of active agents to target tissues.

In addition to its applications in drug discovery, tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate has been investigated for its potential in the development of diagnostic agents. The molecule's ability to bind to specific biomarkers has been leveraged to create imaging agents that can detect pathological conditions in vivo. A 2024 study in *Bioconjugate Chemistry* reported the synthesis of such agents, which showed promise in early-stage detection of certain cancers.

The ongoing research into tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate underscores its significance in modern medicinal chemistry. As new synthetic methods and analytical techniques continue to evolve, the molecule's potential applications are likely to expand further. The integration of computational modeling with experimental studies will play a crucial role in unlocking its full therapeutic potential, paving the way for the development of innovative treatments for a wide range of diseases.

Ultimately, tert-butyl (2Z)-4-amino-3-chlorobut-2-enoate stands as a testament to the power of chemical synthesis in addressing complex biological challenges. Its unique structural features and functional versatility make it a cornerstone in the quest for novel therapeutics. As research in this area progresses, the molecule is expected to play an increasingly important role in the advancement of pharmaceutical science.